Cas no 7515-22-2 (2-Propynoic acid, 3-(3-nitrophenyl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(3-nitrophenyl)-, methyl ester
• CAS No: 7515-22-2
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 1772354
• PubChem ID: 11063568
• Update Time: 2025-04-21

2-Propynoic acid, 3-(3-nitrophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(3-nitrophenyl)-, methyl ester
• methyl (3-nitrophenyl)propiolate
• EN300-743525
• Methyl 3-(3-nitrophenyl)-2-propynoate
• Methyl 3-(3-nitrophenyl)prop-2-ynoate
• DTXSID601286328
• 7515-22-2

• Inchi： 1S/C10H7NO4/c1-15-10(12)6-5-8-3-2-4-9(7-8)11(13)14/h2-4,7H,1H3
• InChI Key： NYTZNCKDIZOGTR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C#CC(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 205.03751
• Monoisotopic Mass: 205.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44